Cas no 71648-17-4 (2-Butenoic acid,3,7-dimethyl-2,6-octadienyl ester, (?,Z)- (9CI))

2-Butenoic acid,3,7-dimethyl-2,6-octadienyl ester, (?,Z)- (9CI) structure
71648-17-4 structure
Product Name:2-Butenoic acid,3,7-dimethyl-2,6-octadienyl ester, (?,Z)- (9CI)
CAS No:71648-17-4
MF:C14H22O2
MW:222.323284626007
CID:569247
PubChem ID:36689269
Update Time:2025-04-19

2-Butenoic acid,3,7-dimethyl-2,6-octadienyl ester, (?,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,3,7-dimethyl-2,6-octadienyl ester, (?,Z)- (9CI)
    • (,Z)-3,7-Dimethyl-2,6-octadienyl 2-butenoate
    • [(2Z)-3,7-dimethylocta-2,6-dienyl] (E)-but-2-enoate
    • EINECS 275-744-4
    • (?,Z)-3,7-Dimethyl-2,6-octadienyl 2-butenoate
    • 71648-17-4
    • Inchi: 1S/C14H22O2/c1-5-7-14(15)16-11-10-13(4)9-6-8-12(2)3/h5,7-8,10H,6,9,11H2,1-4H3/b7-5+,13-10-
    • InChI Key: MQTAGIYIVBMTBT-RCJDLMDHSA-N
    • SMILES: O(C(/C=C/C)=O)C/C=C(/C)\CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 222.161979940g/mol
  • Monoisotopic Mass: 222.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų
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